cis-3-Methyl-4-(phenylamino)-1-(phenylmethyl)-4-piperidinecarbonitrile

• IUPAC Name: (3S,4S)-4-anilino-1-benzyl-3-methylpiperidine-4-carbonitrile
• InChI: InChI=1S/C20H23N3/c1-17-14-23(15-18-8-4-2-5-9-18)13-12-20(17,16-21)22-19-10-6-3-7-11-19/h2-11,17,22H,12-15H2,1H3/t17-,20+/m0/s1
• InChI Key: IFTZMJZNRNLKPD-FXAWDEMLSA-N
• Canonical SMILES: CC1CN(CCC1(C#N)NC2=CC=CC=C2)CC3=CC=CC=C3
• Isomeric SMILES: C[C@H]1CN(CC[C@]1(C#N)NC2=CC=CC=C2)CC3=CC=CC=C3
• Molecular Formula: C20H23N3
• Molecular Weight: 305.4 g/mol
• CAS No.: 147292-24-8

Description

Cis-3-Methyl-4-(phenylamino)-1-(phenylmethyl)-4-piperidinecarbonitrile, also known as this compound, is a useful research compound. Its molecular formula is C₂₀H₂₃N₃ and its molecular weight is 305.42. The purity is usually 95%.
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Scientific Research Applications

Synthetic Applications and Analgesic Potentials

This compound is part of a broader class of synthetic analgesics, where its synthesis involves the preparation of 4-arylamino-4-piperidinecarboxylic acids as starting materials. These are then used to create alpha-amino esters, ethers, and ketones through various synthetic approaches. The substitution on nitrogen atoms has led to the discovery of extremely potent analgesics. For example, certain derivatives have been found to be thousands of times as potent as morphine, with the analgesic activity primarily residing in the cis-isomer (Van Daele et al., 1976).

Asymmetric Synthesis for Drug Development

A novel asymmetric synthesis route for cis-(3R,4R)-N-(tert-Butoxycarbonyl)-4-methyl-3-(methylamino)piperidine, a key intermediate in developing potent protein kinase inhibitors, has been described. This synthesis showcases the compound's role in the strategic development of pharmaceutical agents, highlighting its potential industrial application due to the mild conditions and high yields obtained (Hao et al., 2011).

Chemical Transformations and Stereochemistry

Research on organophosphorus cyclic compounds has elucidated the stereochemistry of cis- and trans-isomers of related structures, providing insights into the chemical transformations and spectroscopic data that assign the cis- and trans-geometry. These studies aid in understanding the compound's behavior and potential modifications for specific applications (Stec & Łopusiński, 1973).

Conformational Analysis and Radical Cyclization

The conformational switching and synthesis of spiro compounds through radical cyclization have been explored, demonstrating the compound's versatility in forming structurally complex and potentially bioactive molecules. This research contributes to the understanding of its conformational dynamics and reactivity, which are crucial for designing novel pharmaceuticals (Sulsky et al., 1999).